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Compound of Interest

Compound Name: N6-Methyl-xylo-adenosine

Cat. No.: B15588091

For Researchers, Scientists, and Drug Development Professionals

Introduction

N6-Methyl-xylo-adenosine is a modified nucleoside, an analog of adenosine, that holds
significant potential for investigation in various biological processes and as a therapeutic agent.
[1][2] Its structural similarity to naturally occurring nucleosides makes it a valuable tool for
probing enzymatic pathways involved in nucleic acid synthesis and modification.[1][2] Like
other adenosine analogs, it is anticipated to interfere with nucleic acid synthesis and repair,
leading to cytotoxicity in rapidly dividing cells, such as cancer cells.[2] Furthermore, adenosine
analogs can modulate signaling pathways by interacting with adenosine receptors, influencing
cell proliferation, apoptosis, and the tumor microenvironment.[2]

These application notes provide detailed protocols for the solubilization of N6-Methyl-xylo-
adenosine for use in a variety of research applications. Due to the limited availability of explicit
solubility data for this specific compound, the following protocols are based on the known
properties of structurally similar nucleoside analogs. It is strongly recommended to perform a
small-scale solubility test before proceeding with larger quantities.

Chemical and Physical Properties

A summary of the key chemical and physical properties of N6-Methyl-xylo-adenosine is
provided in the table below.
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Property Value Reference
Molecular Formula C11H15Ns04 [3114]
Molecular Weight 281.27 g/mol [3][4]

(?R,3R,4R,5R)-2-
hydroxymethyl)-5-[6-

IUPAC Name (hy Y ) & _[ [3]
(methylamino)purin-9-

ylJoxolane-3,4-diol

Typically a white to off-white

Appearance ) Inferred
solid

Purity >95% (typical) [3]

Recommended Solvents and Stock Solution
Preparation

Based on the properties of similar nucleoside analogs, Dimethyl Sulfoxide (DMSO) is
recommended as the primary solvent for preparing high-concentration stock solutions of N6-
Methyl-xylo-adenosine. Aqueous buffers can then be used to prepare working solutions from
the DMSO stock.

Solubility Data (Inferred from Structurally Similar
Compounds)

The following table provides estimated solubility data. It is crucial to empirically determine the

solubility for your specific experimental needs.
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Solvent Estimated Solubility

Notes

DMSO =10 mg/mL

For a related compound, N6-
Methyl-2'-O-methyladenosine,
the solubility in DMSO is
reported to be 55 mg/mL.[5] It
is reasonable to expect good
solubility for N6-Methyl-xylo-
adenosine as well.

Water Limited

Solubility in agqueous buffers is
expected to be lower than in

organic solvents.

Ethanol Limited

May have some solubility, but
likely less than in DMSO.

PBS (pH 7.4) Limited

Solubility is expected to be
low. Prepare working solutions
by diluting a DMSO stock.

Experimental Protocols

Protocol for Preparing a High-Concentration Stock

Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of N6-Methyl-xylo-

adenosine in DMSO.

Materials:

N6-Methyl-xylo-adenosine (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://www.targetmol.com/compound/n6-methyl-2%E2%80%99-o-methyladenosine
https://www.benchchem.com/product/b15588091?utm_src=pdf-body
https://www.benchchem.com/product/b15588091?utm_src=pdf-body
https://www.benchchem.com/product/b15588091?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e \ortex mixer
e Analytical balance
Procedure:

o Equilibrate: Allow the vial of N6-Methyl-xylo-adenosine to warm to room temperature
before opening to prevent condensation.

o Weigh: Accurately weigh the desired amount of N6-Methyl-xylo-adenosine. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 2.81 mg of the compound (Molecular
Weight = 281.27 g/mol ).

e Add Solvent: Add the calculated volume of DMSO to the vial containing the compound. For
the example above, add 1 mL of DMSO.

o Dissolve: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.
Gentle warming (e.g., in a 37°C water bath for a few minutes) and sonication can be used to
aid dissolution if necessary.[5]

o Store: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.
Store at -20°C or -80°C for long-term storage.

Protocol for Preparing Aqueous Working Solutions

This protocol describes the preparation of a working solution in an aqueous buffer (e.g., PBS)
from the DMSO stock solution.

Materials:

10 mM N6-Methyl-xylo-adenosine stock solution in DMSO

Sterile aqueous buffer (e.g., Phosphate-Buffered Saline, pH 7.4)

Sterile microcentrifuge tubes

Calibrated micropipettes
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Procedure:
e Thaw Stock: Thaw the 10 mM DMSO stock solution at room temperature.

e Calculate Dilution: Determine the volume of the stock solution needed to achieve the desired
final concentration in your aqueous buffer. For example, to prepare 1 mL of a 100 uM
working solution, you would need 10 pL of the 10 mM stock solution.

¢ Dilute: Add the calculated volume of the DMSO stock solution to the appropriate volume of
the pre-warmed aqueous buffer. In the example above, add 10 pL of the stock to 990 pL of
buffer.

» Mix: Gently mix the solution by pipetting up and down or by gentle vortexing.

o Use Immediately: It is recommended to prepare aqueous working solutions fresh for each
experiment and use them immediately to avoid precipitation.

Diagrams
Experimental Workflow for Solubilization
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Workflow for Solubilizing N6-Methyl-xylo-adenosine
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Caption: Workflow for preparing stock and working solutions.
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Conceptual Signaling Pathway Involvement

As an adenosine analog, N6-Methyl-xylo-adenosine may influence signaling pathways
regulated by adenosine receptors.

Potential Adenosine Receptor Signaling Modulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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